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Compound of Interest

Compound Name:
Methyl 1-Isopropyl-2-

oxopyrrolidine-4-carboxylate

Cat. No.: B1321742 Get Quote

Technical Support Center: Methyl 1-Isopropyl-2-
oxopyrrolidine-4-carboxylate
This guide provides essential safety, handling, and disposal information for Methyl 1-
Isopropyl-2-oxopyrrolidine-4-carboxylate (CAS No. 59857-84-0). Researchers, scientists,

and drug development professionals should review this information before working with this

compound.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for this specific compound was not

available at the time of publication. The following information is based on available data for

similar chemical structures and general laboratory safety protocols. Users are strongly advised

to conduct a thorough risk assessment before use and to consult with their institution's

Environmental Health and Safety (EHS) department.

Frequently Asked Questions (FAQs)
Q1: What are the known hazards of Methyl 1-Isopropyl-2-oxopyrrolidine-4-carboxylate?

Based on available data, Methyl 1-Isopropyl-2-oxopyrrolidine-4-carboxylate is classified as

harmful if swallowed (H302). Due to its chemical structure as a pyrrolidine derivative, it may

also cause skin and eye irritation.
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Q2: What personal protective equipment (PPE) should I wear when handling this compound?

At a minimum, standard laboratory PPE is required. This includes:

A properly fitting lab coat.

Safety glasses with side shields or chemical splash goggles.[1][2][3]

Nitrile gloves.[1][2] It is recommended to double-glove if there is a risk of prolonged or direct

contact.

Q3: How should I store Methyl 1-Isopropyl-2-oxopyrrolidine-4-carboxylate?

The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents. Recommended

storage temperature is between 2-8°C.

Q4: What should I do in case of accidental exposure?

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and give them a small amount of water to drink. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.[4][5][6]

Q5: How do I dispose of waste containing this compound?

All waste containing Methyl 1-Isopropyl-2-oxopyrrolidine-4-carboxylate should be treated

as hazardous chemical waste.
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Collect waste in a clearly labeled, sealed container.

Do not dispose of it down the drain or in regular trash.

Follow your institution's and local regulations for hazardous waste disposal. This typically

involves collection by a licensed chemical waste disposal service.
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Issue Possible Cause Solution

Unexpected reaction or

decomposition

Contamination of the

compound.

Ensure all glassware is clean

and dry before use. Use fresh,

high-purity solvents and

reagents.

Exposure to incompatible

materials.

Store and handle away from

strong oxidizing agents, acids,

and bases.

Elevated temperatures.

Maintain the recommended

storage and reaction

temperatures.

Difficulty in dissolving the

compound
Incorrect solvent choice.

Refer to experimental

protocols for appropriate

solvents. Gentle heating or

sonication may aid dissolution

if the compound is stable

under those conditions.

Low purity of the compound.

Verify the purity of the starting

material using appropriate

analytical techniques (e.g.,

NMR, LC-MS).

Spill of the compound Accidental mishandling.

For small spills, absorb the

material with an inert

absorbent (e.g., vermiculite,

sand). For larger spills,

evacuate the area and follow

your institution's emergency

spill response procedures.

Ensure proper ventilation and

wear appropriate PPE during

cleanup.
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Property Value

CAS Number 59857-84-0

Molecular Formula C₉H₁₅NO₃

Molecular Weight 185.22 g/mol

Experimental Protocols
Detailed experimental protocols should be developed and approved by the principal

investigator and the relevant safety committees before any work begins. These protocols

should include a step-by-step procedure, a comprehensive list of all chemicals and equipment

to be used, and a specific risk assessment for the planned experiment.
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Caption: Workflow for the safe handling and disposal of Methyl 1-Isopropyl-2-oxopyrrolidine-
4-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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